Cas no 1803597-51-4 (3-methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride)

• Product Name: 3-methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride
• CAS No: 1803597-51-4
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD28968262
• CID: 4617152
• PubChem ID: 119032042
• Update Time: 2025-06-08

3-methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride

• MDL： MFCD28968262
• Inchi： 1S/C11H15NO.ClH/c1-8-11(13-2)7-9-5-3-4-6-10(9)12-8;/h3-6,8,11-12H,7H2,1-2H3;1H
• InChI Key： QANKNRURNXKMEO-UHFFFAOYSA-N
• SMILES： O(C1C(NC2=CC=CC=C2C1)C)C.Cl

Additional information on 3-methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride

Introduction to 3-methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride (CAS No. 1803597-51-4)

3-methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride, identified by the CAS number 1803597-51-4, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroquinoline class, a structural motif known for its broad biological activity and utility in drug development. The presence of both methoxy and methyl substituents on the quinoline ring system enhances its pharmacological potential, making it a subject of considerable interest in contemporary research.

The hydrochloride salt form of this compound is particularly noteworthy due to its improved solubility and stability, which are critical factors in pharmaceutical formulations. These properties facilitate its use in various experimental and therapeutic applications, including preclinical studies and clinical trials. The tetrahydroquinoline scaffold is structurally related to several known bioactive molecules, such as antimalarial and anticancer agents, suggesting that 3-methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride may exhibit similar or novel pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies indicate that the methoxy and methyl groups may play crucial roles in modulating the binding affinity and selectivity of 3-methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride towards enzymes and receptors involved in key metabolic pathways. This has opened up new avenues for investigating its potential as a lead compound in the development of novel therapeutics.

In the realm of medicinal chemistry, the synthesis of derivatives of 3-methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride has been a focus of numerous research groups. By strategically modifying the substituents on the quinoline ring system, chemists aim to optimize its pharmacokinetic properties while maintaining or enhancing its biological activity. The development of efficient synthetic routes has been a key challenge, but recent methodologies have made significant strides in this regard.

One particularly intriguing area of research involves the exploration of 3-methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride as a potential scaffold for antimicrobial agents. The quinoline core is well-documented for its efficacy against various pathogens, and modifications to this structure have led to several FDA-approved drugs. Preliminary studies suggest that derivatives of this compound may exhibit promising activity against resistant bacterial strains, offering a much-needed solution to the growing problem of antibiotic resistance.

The role of 3-methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride in modulating inflammatory pathways has also garnered attention. Chronic inflammation is implicated in a wide range of diseases, including cardiovascular disorders and neurodegenerative conditions. Research indicates that this compound may interact with inflammatory mediators and signaling pathways, potentially leading to novel therapeutic strategies for these conditions.

Furthermore, the pharmacological profile of 3-methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride has been investigated in terms of its effects on central nervous system (CNS) functions. Tetrahydroquinoline derivatives are known to influence neurotransmitter systems involved in mood regulation and cognitive processes. Studies suggest that this compound may have anxiolytic and neuroprotective properties, making it a candidate for treating neurological disorders such as Alzheimer's disease and anxiety disorders.

The chemical stability and metabolic fate of 3-methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride are critical considerations in drug development. Advances in mass spectrometry techniques have allowed researchers to elucidate the metabolic pathways through which this compound is processed by the body. Understanding these processes is essential for predicting its efficacy and safety profile in clinical settings.

Future directions in the study of 3-methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride include exploring its potential as an intermediate in the synthesis of more complex drug molecules. The versatility of the tetrahydroquinoline scaffold makes it an attractive building block for designing novel therapeutics with tailored biological activities. Collaborative efforts between synthetic chemists and biologists are expected to yield innovative compounds with significant therapeutic value.

In conclusion,3-methoxy-2-methyl-1， 2， 3， 4-tetrahydroquinoline hydrochloride (CAS No. 1803597 -51 -4) represents a promising area of research with diverse applications in pharmaceutical chemistry。 Its unique structural features， coupled with recent advancements in synthetic methodologies， position it as a valuable candidate for further exploration。 As our understanding of its pharmacological properties continues to grow， so too will its potential as a therapeutic agent。